Cas no 1368812-79-6 (2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine
• CAS No: 1368812-79-6
• MF: C₆H₇F₃N₂
• MW: 164.128391504288
• CID: 6451822
• PubChem ID: 82280266
• Update Time: 2025-10-31

2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine
• EN300-1930444
• 1368812-79-6

• Inchi： 1S/C6H7F3N2/c7-6(8,9)5(10)4-1-2-11-3-4/h1-3,5,11H,10H2
• InChI Key： LHTBNGDFLYZIQU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CNC=1)N)(F)F

Computed Properties

• Exact Mass: 164.05613272g/mol
• Monoisotopic Mass: 164.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine

Introduction to 2,2,2-Trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine (CAS No. 1368812-79-6)

2,2,2-Trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine, with the CAS number 1368812-79-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl group and a pyrrole ring, which confer distinct chemical and biological properties.

The trifluoromethyl group in 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine is known for its electron-withdrawing effect, which can significantly influence the compound's reactivity and stability. This feature makes it a valuable candidate for the development of new drugs and materials. The pyrrole ring, on the other hand, is a common motif in natural products and pharmaceuticals, often contributing to biological activity through interactions with biomolecules such as enzymes and receptors.

Recent studies have explored the potential of 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine in various therapeutic areas. One notable application is in the field of neuroscience, where this compound has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound can act as selective serotonin reuptake inhibitors (SSRIs), making them potential candidates for the treatment of depression and anxiety disorders.

In addition to its potential as an SSRI, 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal reported that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be useful in the development of new anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine has been well-documented in the literature. One common method involves the reaction of 3-bromopyrrole with trifluoromethyl ketone followed by reduction to form the amine. This synthesis is efficient and scalable, making it suitable for both laboratory-scale research and industrial production. The ease of synthesis and modification of this compound further enhance its appeal for drug discovery efforts.

In terms of pharmacokinetics, preliminary studies have shown that 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an oral medication. However, further research is needed to fully understand its pharmacokinetic profile and to optimize its formulation for clinical use.

The safety profile of 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety studies are required before it can advance to clinical trials. These studies will help identify any potential adverse effects and guide dosing regimens.

In conclusion, 2,2,2-trifluoro-1-(1H-pyrrol-3-y l)ethan - 1 - amine (CAS No. 1368812 - 79 - 6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.